Cas no 2172520-92-0 (tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate)

• Product Name: tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate
• CAS No: 2172520-92-0
• MF: C₁₇H₃₁NO₂
• MW: 281.433545351028
• CID: 6008224
• PubChem ID: 165802137
• Update Time: 2025-05-26

tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate
• 2172520-92-0
• tert-butyl 8-ethyl-2-azaspiro[4.6]undecane-4-carboxylate
• EN300-1455657

• Inchi： 1S/C17H31NO2/c1-5-13-7-6-9-17(10-8-13)12-18-11-14(17)15(19)20-16(2,3)4/h13-14,18H,5-12H2,1-4H3
• InChI Key： QVOWQYHYNAYQNG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CCCC(CC)CC2)=O

Computed Properties

• Exact Mass: 281.235479232g/mol
• Monoisotopic Mass: 281.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate

Professional Introduction to Tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate (CAS No. 2172520-92-0)

Tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate (CAS No. 2172520-92-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic azine family, characterized by its unique spiro structure, which combines two cyclic units through a single carbon atom. The presence of both azine and carboxylate functional groups makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The tert-butyl group at the 4-position of the spirocyclic framework provides a sterically hindered environment, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. This feature is particularly valuable in drug design, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles. The 8-ethyl substituent further modulates the electronic and steric landscape of the molecule, potentially enhancing its interaction with biological receptors.

In recent years, spirocyclic compounds have emerged as promising candidates in drug development due to their rigid structure and ability to adopt multiple conformations. These properties facilitate tight binding to biological targets, often leading to high selectivity and efficacy. The azaspiro structure of tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate has been explored in various therapeutic contexts, including central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier is of particular interest.

Recent studies have highlighted the potential of spirocyclic azines as scaffolds for developing novel therapeutic agents. For instance, modifications of the spirocyclic core have been shown to enhance binding affinity to enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The carboxylate group in tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate also provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies are critical for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

The pharmacological profile of tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate has been evaluated in preclinical studies, where it demonstrated promising activity against various disease models. Its ability to modulate neurotransmitter systems has made it a candidate for treating conditions such as depression, anxiety, and cognitive disorders. Additionally, its structural features suggest potential applications in anti-inflammatory and anti-cancer therapies.

In conclusion, tert-butyl 8-ethyl-2-azaspiro4.6undecane-4-carboxylate (CAS No. 2172520-92-0) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, underscoring its importance in the development of next-generation pharmaceuticals.